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Compound of Interest

Compound Name: LY 345899

Cat. No.: B1675677

For Immediate Implementation: This document outlines the essential personal protective
equipment (PPE), handling procedures, and disposal plans for the investigational compound
LY345899. Adherence to these guidelines is critical to ensure the safety of all laboratory
personnel. LY345899 is a folate analog and an inhibitor of methylenetetrahydrofolate
dehydrogenase 1 (MTHFD1) and MTHFD2. While specific toxicology data is limited, its
mechanism of action necessitates cautious handling to prevent potential exposure.

I. Personal Protective Equipment (PPE)
Requirements

All personnel handling LY345899 must use the following personal protective equipment. This is
a mandatory requirement for all procedures involving the compound, from initial weighing and
reconstitution to experimental use and final disposal.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with
chemotherapy-rated nitrile

gloves.

Provides a robust barrier
against skin contact. Double
gloving offers additional
protection in case of a breach

in the outer glove.

Eye Protection

Chemical splash goggles and

a full-face shield.

Protects against splashes and
aerosols, which can cause

serious eye damage.

Body Protection

Disposable, solid-front, back-
closing chemotherapy gown
with long sleeves and elastic

or knit cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used, especially when
handling the powder form or
when there is a risk of

aerosolization.[1]

Protects against inhalation of

the potent compound.

Foot Protection

Closed-toe shoes and

disposable shoe covers.[1]

Prevents contamination of
footwear and the spreading of

the compound to other areas.

Il. Operational Plan: Step-by-Step Handling

All handling of LY345899 must be conducted within a certified chemical fume hood or a

negative pressure containment isolator (glove box) to minimize exposure.[1]

A. Preparation:

» Designate a specific area within the laboratory for handling LY345899.

e Ensure all necessary PPE is readily available and personnel are trained in its proper use.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pomalidomide_C5_azide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pomalidomide_C5_azide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pomalidomide_C5_azide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Prepare all necessary equipment and reagents before bringing the compound into the
handling area.

o Use disposable plastic-backed absorbent pads to cover the work surface.
B. Weighing and Reconstitution:

o Handle the solid compound within a containment system (e.g., ventilated balance enclosure
or glove box).

e Slowly add solvent to the solid to avoid aerosolization. LY345899 is soluble in DMSO.[2][3]
C. Experimental Use:
o Keep all containers of LY345899 tightly sealed when not in use.

» Avoid heating the compound unless specifically required by the protocol, and do so with
appropriate shielding.

D. Post-Handling:

o Decontaminate all surfaces with an appropriate cleaning agent.
o Carefully remove and dispose of all PPE as hazardous waste.
e Wash hands thoroughly after removing gloves.

lll. Disposal Plan

All waste materials contaminated with LY345899, including unused compound, empty
containers, contaminated PPE, and absorbent pads, must be disposed of as hazardous
chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.
Do not dispose of LY345899 down the drain or in the regular trash.

IV. Emergency Procedures

A. Skin Contact:
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e Immediately remove contaminated clothing.

o Flush the affected area with copious amounts of water for at least 15 minutes.
e Seek medical attention.

B. Eye Contact:

o Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.

o Seek immediate medical attention.

C. Inhalation:

e Move the individual to fresh air.

o If breathing is difficult, provide oxygen.
o Seek medical attention.

D. Ingestion:

e Do not induce vomiting.

e Wash out the mouth with water.

o Seek immediate medical attention.

V. Workflow for Donning and Doffing PPE

The following diagram outlines the correct sequence for putting on (donning) and taking off
(doffing) the required personal protective equipment to minimize the risk of contamination.
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Caption: PPE Donning and Doffing Workflow for LY345899 Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Researchers: Personal Protective
Equipment and Handling Protocols for LY345899]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1675677#personal-protective-
equipment-for-handling-ly-345899]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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